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Compound of Interest

Compound Name: PCAF-IN-2

Cat. No.: B11103919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PCAF-IN-2 is a potent and specific small molecule inhibitor of the p300/CBP-associated factor

(PCAF), a histone acetyltransferase (HAT) belonging to the GNAT (GCN5-related N-

acetyltransferase) family.[1] PCAF plays a crucial role in transcriptional regulation by

acetylating histones, primarily H3K9 and H3K14, which leads to a more open chromatin

structure permissive for gene expression.[2][3] Beyond histones, PCAF also acetylates non-

histone proteins, including transcription factors such as p53, thereby modulating their activity.[4]

Dysregulation of PCAF activity has been implicated in various diseases, including cancer,

making it an attractive therapeutic target.

PCAF-IN-2 exerts its anti-tumor activity by inducing apoptosis and causing cell cycle arrest at

the G2/M phase.[1] These application notes provide detailed protocols for the solubilization of

PCAF-IN-2 and its application in cell culture-based assays to study its biological effects.

Physicochemical and Biological Data
Quantitative data for PCAF-IN-2 has been summarized in the tables below for easy reference

and comparison.

Table 1: Biological Activity of PCAF-IN-2
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Parameter Value Cell Lines Reference

IC₅₀ (PCAF Inhibition) 5.31 µM N/A

IC₅₀ (Anti-proliferative) 3.06 µM HePG2

5.69 µM MCF-7

7.56 µM PC3

2.83 µM HCT-116

Table 2: Solubility of PCAF-IN-2

Solvent Solubility Notes

DMSO ≥ 8.3 mg/mL
Recommended for stock

solutions.

Ethanol Information not available May require solubility testing.

Water Insoluble
Not suitable for initial

dissolution.

Cell Culture Media Insoluble
Direct dissolution is not

recommended.

Phosphate-Buffered Saline

(PBS)
Insoluble

Not suitable for initial

dissolution.

Experimental Protocols
Protocol 1: Preparation of PCAF-IN-2 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PCAF-IN-2 in sterile

DMSO. It is critical to use anhydrous, cell culture grade DMSO to ensure the stability and

solubility of the compound.

Materials:

PCAF-IN-2 powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: Determine the mass of PCAF-IN-2 needed to prepare the

desired volume of a 10 mM stock solution. The molecular weight of PCAF-IN-2 is 268.20

g/mol .

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) *

268.20 g/mol * (1000 mg / 1 g) = 2.682 mg

Weigh the compound: Carefully weigh the calculated amount of PCAF-IN-2 powder and

transfer it to a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of sterile DMSO to the tube. For the example

above, add 1 mL of DMSO.

Dissolve the compound: Vortex the solution vigorously for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, a brief sonication (5-10 minutes) in a

water bath sonicator can be applied. Visually inspect the solution to ensure there are no

visible particles.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C, protected from light. A stock solution stored at -80°C should be stable for at least 6

months.

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol details the dilution of the PCAF-IN-2 DMSO stock solution into cell culture

medium to achieve the desired final concentration for treating cells. To avoid precipitation and

minimize solvent-induced toxicity, a stepwise dilution is recommended, and the final DMSO

concentration should not exceed 0.5%.

Materials:

10 mM PCAF-IN-2 stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw stock solution: Thaw one aliquot of the 10 mM PCAF-IN-2 stock solution at room

temperature.

Intermediate Dilution (Recommended): Perform an intermediate dilution of the stock solution

in complete cell culture medium. This helps to prevent "solvent shock" and precipitation of

the compound.

Example: To prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10 in pre-

warmed complete cell culture medium (e.g., add 10 µL of 10 mM stock to 90 µL of

medium). Mix gently by pipetting.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of cell culture medium to achieve the desired working concentration.

Example for a final concentration of 10 µM in 10 mL of medium:

From a 10 mM stock (1:1000 dilution): Add 10 µL of the 10 mM stock solution to 10 mL

of complete cell culture medium. The final DMSO concentration will be 0.1%.

From a 1 mM intermediate solution (1:100 dilution): Add 100 µL of the 1 mM

intermediate solution to 9.9 mL of complete cell culture medium.
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Mix Thoroughly: Gently mix the final working solution by inverting the tube or pipetting up

and down. Do not vortex, as this can cause foaming of the medium.

Control Group: Always include a vehicle control in your experiments. This should be cell

culture medium containing the same final concentration of DMSO as the experimental wells.

Cell Treatment: Remove the existing medium from your cell culture plates and replace it with

the prepared working solutions of PCAF-IN-2 or the vehicle control.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the PCAF signaling pathway and the experimental workflow

for using PCAF-IN-2 in cell culture.
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Caption: PCAF-mediated acetylation and its inhibition by PCAF-IN-2.
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Experimental Workflow for PCAF-IN-2
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Caption: Workflow for preparing and using PCAF-IN-2 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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